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Compound of Interest

Compound Name: 6-Benzyloxyindole

Cat. No.: B015660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Benzyloxyindole is a heterocyclic aromatic organic compound belonging to the indole

family. It is characterized by a benzyl ether group substituted at the sixth position of the indole

ring system. This modification enhances its utility as a versatile building block in medicinal

chemistry and materials science. Its structural features allow for a range of chemical

transformations, making it a key intermediate in the synthesis of various biologically active

molecules. This guide provides a comprehensive overview of the structure, stereochemistry,

and relevant experimental data and protocols for 6-benzyloxyindole.

Chemical Structure and Properties
6-Benzyloxyindole is a crystalline solid, typically appearing as a yellow to brown powder. Its

fundamental properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b015660?utm_src=pdf-interest
https://www.benchchem.com/product/b015660?utm_src=pdf-body
https://www.benchchem.com/product/b015660?utm_src=pdf-body
https://www.benchchem.com/product/b015660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₅H₁₃NO [1][2]

Molecular Weight 223.27 g/mol [1][2]

CAS Number 15903-94-3 [1][2]

Melting Point 116-119 °C [3]

Boiling Point 411.6 ± 20.0 °C (Predicted) [3]

Density 1.196 ± 0.06 g/cm³ (Predicted) [3]

InChI

1S/C15H13NO/c1-2-4-12(5-3-

1)11-17-14-7-6-13-8-9-16-

15(13)10-14/h1-10,16H,11H2

[4]

InChIKey
FPMICYBCFBLGOZ-

UHFFFAOYSA-N
[4]

SMILES
C1=CC=C(C=C1)COC2=CC3=

C(C=C2)C=CN3
[5]

Stereochemistry
Based on its molecular structure, 6-benzyloxyindole is an achiral molecule. It does not

possess any stereocenters, which are typically carbon atoms bonded to four different

substituents. The molecule has a plane of symmetry that bisects the indole and benzene rings.

The absence of chirality is further confirmed by its InChIKey, FPMICYBCFBLGOZ-

UHFFFAOYSA-N, where the final letter 'N' indicates no stereochemistry is specified.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a crucial technique for the structural

elucidation of organic molecules. Below is a summary of typical ¹H and ¹³C NMR chemical

shifts for 6-benzyloxyindole, though it is important to note that shifts can vary slightly

depending on the solvent and concentration.

Table of ¹H NMR Data
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Chemical Shift (ppm) Multiplicity Assignment

~8.10 br s N-H of indole

~7.50 - 7.30 m Phenyl protons of benzyl group

~7.20 d H-4 of indole

~7.10 s H-7 of indole

~6.90 dd H-5 of indole

~6.40 t H-3 of indole

~5.10 s -CH₂- of benzyl group

~6.80 dd H-2 of indole

Table of ¹³C NMR Data
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Chemical Shift (ppm) Assignment

~155.0 C-6

~138.0 Quaternary C of benzyl group

~135.0 C-7a

~128.5 Phenyl C-H of benzyl group

~128.0 Phenyl C-H of benzyl group

~127.5 Phenyl C-H of benzyl group

~124.0 C-2

~121.0 C-3a

~120.0 C-4

~110.0 C-5

~102.0 C-3

~95.0 C-7

~70.0 -CH₂- of benzyl group

Experimental Protocols
Synthesis of Benzyloxyindoles (Adapted from the
synthesis of 4-benzyloxyindole)
The synthesis of benzyloxyindoles can be achieved through various methods. A common

approach is the protection of a hydroxyindole. The following is a representative procedure

adapted from a well-established synthesis.

Step 1: Benzylation of a Nitrophenol

A mixture of the corresponding methyl-nitrophenol, benzyl chloride, and anhydrous potassium

carbonate in a solvent like dimethylformamide (DMF) is heated.[6] After the reaction is

complete, the solvent is removed, and the residue is worked up to yield the benzylated

nitrotoluene derivative.[6]
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Step 2: Formation of the Enamine

The benzyloxy-nitrotoluene is then reacted with N,N-dimethylformamide dimethyl acetal and a

secondary amine like pyrrolidine in DMF at reflux.[6] This step forms the corresponding

enamine.

Step 3: Reductive Cyclization to the Indole

The crude enamine is dissolved in a mixture of solvents like THF and methanol.[6] A catalyst

such as Raney nickel is added, followed by the cautious addition of hydrazine hydrate.[6] The

reaction is typically exothermic. After the reaction is complete, the catalyst is filtered off, and the

product is purified by chromatography to yield the desired benzyloxyindole.[6]
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Synthesis of Benzyloxyindoles

Methyl-Nitrophenol

Benzyl Chloride, K2CO3, DMF

Benzyloxy-Nitrotoluene

N,N-Dimethylformamide dimethyl acetal, Pyrrolidine, DMF

Enamine Intermediate

Raney Nickel, Hydrazine Hydrate, THF/Methanol

6-Benzyloxyindole

Click to download full resolution via product page

A generalized workflow for the synthesis of benzyloxyindoles.

NMR Sample Preparation and Analysis
Standard protocol for obtaining NMR spectra involves dissolving approximately 5-10 mg of the

6-benzyloxyindole sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-

d₆). The solution is then transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra are typically
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recorded on a 400 or 500 MHz spectrometer. Chemical shifts are referenced to the residual

solvent peak.

Biological Significance and Signaling Pathways
6-Benzyloxyindole serves as a crucial intermediate in the synthesis of compounds targeting

various biological pathways, highlighting its importance in drug discovery.

Inhibition of Hepatitis C Virus (HCV) Replication
Indole derivatives have been identified as inhibitors of HCV replication.[7] While not a direct

inhibitor itself, 6-benzyloxyindole is a precursor to more complex molecules with this activity.

The mechanism of action for these indole-based inhibitors can involve the induction of pro-

inflammatory cytokines.[7] This leads to an antiviral state in the host cells, thereby inhibiting

viral replication.

Indole Derivatives as HCV Inhibitors

Indole Derivative (from 6-Benzyloxyindole)

Host Cell

Induction of Pro-inflammatory Cytokines (e.g., CXCL-8, TNF-α)

Antiviral State

Inhibition of HCV Replication

Click to download full resolution via product page
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Signaling pathway for HCV inhibition by indole derivatives.

Modulation of Cannabinoid Receptor 2 (CB2)
6-Benzyloxyindole is a reactant for the preparation of ligands for the CB2 cannabinoid

receptor.[8] CB2 receptors are G-protein coupled receptors (GPCRs) primarily expressed on

immune cells.[9] Ligand binding to the CB2 receptor typically leads to the inhibition of adenylyl

cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. This modulation of

the cAMP pathway can influence various cellular processes, including inflammation and

immune responses.

CB2 Receptor Signaling

CB2 Ligand (from 6-Benzyloxyindole)

CB2 Receptor (GPCR)

G-protein (Gi/o)

Adenylyl Cyclase

cAMP

ATP

AC

Downstream Cellular Effects (e.g., modulation of inflammation)
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Simplified CB2 receptor signaling pathway.

Inhibition of Protein Kinase C (PKC)
6-Benzyloxyindole is also a reactant in the synthesis of Protein Kinase C (PKC) inhibitors.[8]

PKC is a family of serine/threonine kinases that play crucial roles in various cellular signaling

pathways, including cell proliferation, differentiation, and apoptosis. The development of PKC

inhibitors is a significant area of research, particularly in oncology.

Conclusion
6-Benzyloxyindole is a structurally important and synthetically versatile molecule. Its achiral

nature and well-defined spectroscopic properties make it a reliable starting material for complex

chemical syntheses. The utility of 6-benzyloxyindole as a precursor for compounds that

modulate key biological pathways, such as those involved in viral infections and cellular

signaling, underscores its significance in the fields of medicinal chemistry and drug

development. This guide provides a foundational understanding of its core characteristics for

researchers and scientists working in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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